Cas no 907972-20-7 (1-(2,2,2-trifluoroethyl)piperazin-2-one)

• Product Name: 1-(2,2,2-trifluoroethyl)piperazin-2-one
• CAS No: 907972-20-7
• MF: C₆H₉F₃N₂O
• MW: 182.143671751022
• CID: 1121020
• PubChem ID: 55252897
• Update Time: 2025-11-03

1-(2,2,2-trifluoroethyl)piperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,2,2-trifluoroethyl)-2-Piperazinone
• 1-(2,2,2-trifluoroethyl)piperazin-2-one
• AB37015
• CS-0185249
• Z1198172655
• 1-(2,2,2-TRIFLUORO-ETHYL)-PIPERAZIN-2-ONE
• A1-07187
• SCHEMBL3635000
• EN300-136574
• AKOS006285830
• 907972-20-7
• DB-179783

• Inchi： 1S/C6H9F3N2O/c7-6(8,9)4-11-2-1-10-3-5(11)12/h10H,1-4H2
• InChI Key： MNFSDWBHKIHKIT-UHFFFAOYSA-N
• SMILES： FC(CN1C(CNCC1)=O)(F)F

Computed Properties

• Exact Mass: 182.06669740g/mol
• Monoisotopic Mass: 182.06669740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-(2,2,2-trifluoroethyl)piperazin-2-one

Comprehensive Overview of 1-(2,2,2-Trifluoroethyl)piperazin-2-one (CAS No. 907972-20-7): Properties, Applications, and Industry Insights

1-(2,2,2-Trifluoroethyl)piperazin-2-one (CAS No. 907972-20-7) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of the trifluoroethyl group enhances its lipophilicity and metabolic stability, making it a valuable intermediate in drug discovery. This compound belongs to the piperazine derivative family, which is widely explored for its bioactivity and versatility in medicinal chemistry.

In recent years, the demand for fluorinated compounds like 1-(2,2,2-trifluoroethyl)piperazin-2-one has surged, driven by their applications in the development of targeted therapies and small-molecule inhibitors. Researchers are particularly interested in its potential role in modulating enzyme activity and receptor binding, which aligns with current trends in precision medicine. The compound’s CAS No. 907972-20-7 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of 1-(2,2,2-trifluoroethyl)piperazin-2-one involves multi-step organic reactions, often starting from piperazine-2-one derivatives. Its trifluoroethyl moiety is introduced to improve pharmacokinetic properties, such as blood-brain barrier permeability—a critical factor in CNS drug development. This aligns with the growing focus on neurotherapeutics, a hot topic in 2024 due to rising neurological disorder cases globally.

From an industrial perspective, CAS No. 907972-20-7 is often discussed in the context of green chemistry and sustainable synthesis. Manufacturers are optimizing routes to reduce hazardous byproducts, responding to stricter environmental regulations. Such advancements are frequently queried in patent literature and process chemistry forums, highlighting the compound’s commercial viability.

Analytical characterization of 1-(2,2,2-trifluoroethyl)piperazin-2-one typically employs NMR spectroscopy, mass spectrometry, and HPLC purity testing. These methods ensure compliance with pharmaceutical-grade standards, a recurring concern among quality control professionals. The compound’s stability under various pH conditions is another researched aspect, particularly for formulation scientists.

Emerging applications include its use in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in drug discovery. The piperazin-2-one scaffold serves as a linker, exploiting the E3 ubiquitin ligase system—a trending subject in cancer research. This connection to next-generation therapeutics makes CAS No. 907972-20-7 a recurring keyword in biotech investment reports.

In summary, 1-(2,2,2-trifluoroethyl)piperazin-2-one exemplifies the intersection of fluorine chemistry and heterocyclic innovation. Its CAS No. 907972-20-7 is a gateway to advanced research, addressing contemporary challenges in drug design and material science. As industries prioritize efficient synthesis and therapeutic efficacy, this compound remains a focal point for scientific and commercial exploration.